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Cat. No.: B095688

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Mercaptonicotinic acid (6-MNA), a derivative of nicotinic acid, is a versatile bifunctional
molecule increasingly utilized in biomedical and materials science research. Its unique
structure, featuring both a carboxylic acid and a thiol group on a pyridine ring, allows for a wide
range of chemical modifications and applications. This technical guide provides an in-depth
overview of the commercial availability of 6-MNA, its key suppliers, and detailed experimental
protocols for its application in drug delivery and biosensing.

Commercial Availability and Suppliers

6-Mercaptonicotinic acid is commercially available from various chemical suppliers, catering
to research and development needs. The purity and available quantities can vary among
suppliers, and it is crucial to select the appropriate grade for specific experimental
requirements. Below is a summary of prominent suppliers and their product specifications.
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. Catalog . Available

Supplier Purity . CAS Number

Number Quantities
) ) 90% (technical
Sigma-Aldrich 406902 19,59 92823-43-3
grade)

EvitaChem EVT-3159604 Not specified Inquire 92823-43-3

Crysdot LLC CD11011486 97% 100 g 92823-43-3
. o ALA-M400672-

Aladdin Scientific 1 >90% 1g 92823-43-3

g
Alfa Chemistry - 98% Inquire 17624-07-6

Key Applications and Experimental Protocols

The unique properties of 6-MNA make it a valuable building block in several research areas,
most notably in the development of mucoadhesive drug delivery systems and sensitive
biosensors.

Synthesis of Thiolated Chitosan for Enhanced Drug
Delivery

Thiolated chitosans are modified biopolymers with enhanced mucoadhesive properties, making
them excellent candidates for oral drug delivery systems. The covalent attachment of 6-MNA to
chitosan significantly improves its adhesion to mucosal surfaces.[1][2]

¢ Dissolution of Chitosan: Dissolve 1 gram of depolymerized chitosan in 100 ml of a dioxane-
water mixture (80:20 v/v).

o Addition of 6-MNA: Add 2.5 grams of 6-mercaptonicotinic acid to the chitosan solution.
e pH Adjustment: Adjust the pH of the mixture to 5.0.

e Initiation of Reaction: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC) to a final
concentration of 5 mM, 10 mM, or 25 mM to initiate the coupling reaction.
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e Reaction Incubation: Adjust the pH to 6.0 and allow the reaction to proceed for 7 hours with
continuous stirring.

« Purification: Purify the resulting chitosan-6-mercaptonicotinic acid conjugate by dialysis
against a dioxane-water mixture and then against deionized water.

» Lyophilization: Freeze-dry the purified conjugate to obtain a solid product.

// Nodes chitosan [label="Chitosan Solution", fillcolor="#F1F3F4", fontcolor="#202124"]; mna
[label="6-Mercaptonicotinic\nAcid", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction_mixture
[label="Reaction Mixture\n(pH 5)", fillcolor="#F1F3F4", fontcolor="#202124"]; edac
[label="EDAC", fillcolor="#EA4335", fontcolor="#FFFFFF"]; coupling [label="Carbodiimide-
mediated\nCoupling (7h, pH 6)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; purification
[label="Purification\n(Dialysis)", fillcolor="#FBBCO05", fontcolor="#202124"]; final_product
[label="Thiolated Chitosan\n(Lyophilized)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges chitosan -> reaction_mixture; mna -> reaction_mixture; reaction_mixture -> coupling;
edac -> coupling [arrowhead=tee]; coupling -> purification; purification -> final_product; }

Synthesis of Thiolated Chitosan Workflow

The resulting thiolated chitosan exhibits significantly enhanced mucoadhesive properties due to
the formation of disulfide bonds with cysteine-rich subdomains of mucus glycoproteins.[3] This
prolonged residence time at the site of absorption can lead to improved bioavailability of orally
administered drugs.[1]

Functionalization of Gold Nanoparticles for Colorimetric
Biosensing

The thiol group of 6-MNA readily forms a strong bond with gold surfaces, making it an ideal
ligand for functionalizing gold nanoparticles (AuNPs).[4] These functionalized nanoparticles can
be used for the sensitive and selective colorimetric detection of various analytes, such as
heavy metal ions.[4][5]

¢ Synthesis of Gold Nanoparticles: Synthesize gold nanoparticles (AuNPSs) using a standard
citrate reduction method.
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» Functionalization with 6-MNA and L-Cysteine: Co-functionalize the AuNPs by incubating
them with a solution containing 2.0 x 10~> M 6-mercaptonicotinic acid and 2.0 x 10=°* M L-
Cysteine. The thiol groups of both molecules will bind to the surface of the AuNPs.

o Optimization of Conditions: Adjust the pH of the solution to 10.0 and add NacCl to a final
concentration of 0.020 M to optimize the detection sensitivity.

o Colorimetric Detection of Cd2+: Introduce the sample containing Cd2* ions to the solution of
functionalized AuNPs. In the presence of Cd?*, the nanopatrticles will aggregate, leading to a
visible color change from red to blue.

o Quantification: Quantify the concentration of Cd2* by measuring the absorbance ratio at 620
nm and 523 nm (A620/A523) using a UV-vis spectrophotometer.

// Nodes aunps [label="Gold Nanoparticles\n(AuNPs)", fillcolor="#FBBCO05",
fontcolor="#202124"]; ligands [label="6-MNA +\nL-Cysteine", fillcolor="#F1F3F4",
fontcolor="#202124"]; functionalization [label="Functionalization", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; func_aunps [label="Functionalized\nAuNPs (Red)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; cd2_ion [label="Cd?* lons", fillcolor="#F1F3F4", fontcolor="#202124"];
aggregation [label="Aggregation", fillcolor="#4285F4", fontcolor="#FFFFFF"];
aggregated_aunps [label="Aggregated AuNPs\n(Blue)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; detection [label="Colorimetric\nDetection", fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges aunps -> functionalization; ligands -> functionalization; functionalization ->
func_aunps; func_aunps -> aggregation; cd2_ion -> aggregation; aggregation ->
aggregated_aunps; aggregated_aunps -> detection; }

Functionalization of AuNPs for Cd2+ Detection

This method provides a simple, rapid, and sensitive platform for the detection of heavy metal
ions in environmental and biological samples. The co-functionalization with L-Cysteine
enhances the selectivity of the sensor for Cd?* over other metal ions.[4]

Signaling and Interaction Pathways
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The enhanced mucoadhesion of chitosan-6-mercaptonicotinic acid is primarily attributed to
the interaction between the thiol groups on the polymer and the cysteine-rich subdomains of
mucin glycoproteins present in the mucus layer.

// Nodes thiolated_chitosan [label="Thiolated Chitosan\n(with -SH groups)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; mucin [label="Mucin Glycoproteins\n(with Cysteine)",
fillcolor="#FBBCO05", fontcolor="#202124"]; disulfide_bond [label="Disulfide Bond\nFormation (-
S-S-)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; mucoadhesion
[label="Enhanced\nMucoadhesion", fillcolor="#34A853", fontcolor="#FFFFFF"];
prolonged_residence [label="Prolonged Residence\nTime", fillcolor="#F1F3F4",
fontcolor="#202124"]; increased_bioavailability [label="Increased Drug\nBioavailability",
fillcolor="#34A853", fontcolor="#FFFFFF"];

/l Edges thiolated_chitosan -> disulfide_bond; mucin -> disulfide_bond; disulfide_bond ->
mucoadhesion; mucoadhesion -> prolonged_residence; prolonged_residence ->
increased_bioavailability; }

Mechanism of Enhanced Mucoadhesion

This disulfide bond formation creates a strong, covalent linkage between the drug delivery
system and the mucosal surface, leading to a significantly prolonged residence time and
consequently, an increased opportunity for drug absorption.[3]

Conclusion

6-Mercaptonicotinic acid is a readily available and highly versatile chemical compound with
significant potential in drug delivery and biosensing applications. The ability to easily modify its
carboxylic acid and thiol groups allows for the creation of advanced materials with tailored
properties. The experimental protocols provided in this guide offer a starting point for
researchers and drug development professionals to explore the utility of 6-MNA in their
respective fields. Further research into the applications of this compound is likely to yield
innovative solutions for targeted drug delivery and rapid diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mercaptonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubs.acs.org/doi/10.1021/acs.biomac.0c00663
https://pubs.acs.org/doi/abs/10.1021/bm9006248
https://www.evitachem.com/product/evt-3159604
https://pubs.rsc.org/en/content/articlelanding/2011/an/c1an15238f
https://pubs.rsc.org/en/content/articlelanding/2011/an/c1an15238f
https://www.researchgate.net/publication/51536209_Colorimetric_detection_of_Cd2_using_gold_nanoparticles_cofunctionalized_with_6-mercaptonicotinic_acid_and_L-Cysteine
https://www.benchchem.com/product/b095688#commercial-availability-and-suppliers-of-6-mercaptonicotinic-acid
https://www.benchchem.com/product/b095688#commercial-availability-and-suppliers-of-6-mercaptonicotinic-acid
https://www.benchchem.com/product/b095688#commercial-availability-and-suppliers-of-6-mercaptonicotinic-acid
https://www.benchchem.com/product/b095688#commercial-availability-and-suppliers-of-6-mercaptonicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

